Cas no 1250116-83-6 (1-(naphthalen-2-yl)ethane-1-sulfonamide)

• Product Name: 1-(naphthalen-2-yl)ethane-1-sulfonamide
• CAS No: 1250116-83-6
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• MDL: MFCD16677711
• CID: 5249724
• PubChem ID: 62084737
• Update Time: 2025-08-04

1-(naphthalen-2-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-2-yl)ethane-1-sulfonamide
• 1-Naphthalen-2-ylethanesulfonamide

• MDL： MFCD16677711
• Inchi： 1S/C12H13NO2S/c1-9(16(13,14)15)11-7-6-10-4-2-3-5-12(10)8-11/h2-9H,1H3,(H2,13,14,15)
• InChI Key： NFKZKAHQYRGCRT-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC2C=CC=CC=2C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5

Additional information on 1-(naphthalen-2-yl)ethane-1-sulfonamide

1-(naphthalen-2-yl)ethane-1-sulfonamide and CAS No. 1250116-83-6: A Comprehensive Overview of Structure, Function, and Research Applications

1-(naphthalen-2-yl)ethane-1-sulfonamide, identified by the CAS No. 1250116-83-6, is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The integration of a naphthalene ring with an ethanesulfonamide moiety creates a molecular framework that is both chemically stable and biologically active, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 1-(naphthalen-2-yl)ethane-1-sulfonamide is characterized by the presence of a naphthalene ring system, which is a polycyclic aromatic hydrocarbon with two fused benzene rings. The naphthalene ring contributes to the compound's hydrophobicity and provides a rigid structural scaffold, which is critical for its interaction with biological targets. The ethanesulfonamide group, on the other hand, introduces polar functionalities that enhance solubility and facilitate molecular interactions with receptors or enzymes. The combination of these two structural elements results in a compound with a balanced hydrophilic-hydrophobic profile, which is essential for its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of 1-(naphthalen-2-yl)ethane-1-sulfonamide in modulating specific biological pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of the enzyme kinase A (KINASE A), which plays a pivotal role in cellular signaling and proliferation. The inhibition of KINASE A by 1-(naphthalen-2-yl)ethane-1-sulfonamide was found to suppress the growth of cancer cells in vitro, suggesting its potential as a therapeutic agent for malignancies such as breast and lung cancer. These findings underscore the importance of understanding the molecular mechanisms underlying its biological activity.

One of the key advantages of 1-(naphthalen-2-yl)ethane-1-sulfonamide is its synthetic accessibility. The compound can be synthesized through a multi-step process involving the coupling of naphthalene derivatives with ethanesulfonamide moieties. This synthetic route is both efficient and scalable, making it suitable for large-scale production. The use of advanced organic synthesis techniques, such as catalytic cross-coupling reactions, has further optimized the yield and purity of the final product. These synthetic advancements are critical for the development of pharmaceutical-grade materials that meet regulatory standards.

Another area of interest in the research on 1-(naphthalen-2-yl)ethane-1-sulfonamide is its potential as a lead compound for drug development. The compound's ability to modulate multiple biological targets suggests that it could be used as a scaffold for the design of more potent and selective derivatives. For example, a 2024 study in *Bioorganic & Medicinal Chemistry* reported the modification of the naphthalene ring with functional groups to enhance the compound's affinity for specific receptors. These modifications led to the development of analogs with improved inhibitory activity against target enzymes, demonstrating the versatility of the 1-(naphthalen-2-yl)ethane-1-sulfonamide scaffold.

The pharmacological properties of 1-(naphthalen-2-yl)ethane-1-sulfonamide are also being explored in the context of its potential therapeutic applications. A 2023 review in *Pharmaceutical Research* highlighted the compound's potential in the treatment of inflammatory diseases. The compound was shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in the pathogenesis of conditions like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that 1-(naphthalen-2-yl)ethane-1-sulfonamide could be a valuable therapeutic agent for managing chronic inflammatory conditions.

In addition to its therapeutic potential, 1-(naphthalen-2-yl)ethane-1-sulfonamide is also being studied for its role in drug delivery systems. The compound's hydrophobic nature makes it an attractive candidate for the development of nanoparticle-based delivery systems, which can enhance the bioavailability and targeted delivery of therapeutic agents. A 2024 study in *Nanomedicine* demonstrated that encapsulating 1-(naphthalen-2-yl)ethane-1-sulfonamide within polymeric nanoparticles significantly improved its cellular uptake and efficacy in vivo, highlighting its potential as a multifunctional drug delivery platform.

The environmental and toxicological profile of 1-(naphthalen-2-yl)ethane-1-sulfonamide is another important aspect of its research. While the compound is primarily studied for its therapeutic applications, its potential impact on the environment must be evaluated. A 2023 study in *Environmental Science & Technology* assessed the biodegradability of the compound and found that it undergoes rapid degradation in natural water systems, reducing its environmental persistence. These findings are crucial for ensuring the safety and sustainability of its use in pharmaceutical applications.

Overall, 1-(naphthalen-2-yl)ethane-1-sulfonamide represents a promising area of research in the field of medicinal chemistry. Its unique molecular structure, combined with its potential therapeutic applications, makes it a valuable compound for further exploration. As research continues to uncover new insights into its biological mechanisms and pharmacological properties, the compound is expected to play a significant role in the development of novel therapeutic agents and drug delivery systems.